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Compound of Interest

Compound Name: 3-Isopropylpiperidin-4-one hcl
CAS No.: 1425366-30-8
Cat. No.: B3102789

Get Quote

Abstract: This document provides a comprehensive guide to the analytical methods for the
structural elucidation, purity assessment, and physicochemical characterization of 3-
Isopropylpiperidin-4-one Hydrochloride (HCI). As a crucial intermediate in pharmaceutical
synthesis, ensuring its identity, purity, and stability is paramount for drug development and
quality control. This application note details optimized protocols for High-Performance Liquid
Chromatography (HPLC), Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)
Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Thermal Analysis
(TGA/DSC). The methodologies are designed for researchers, analytical scientists, and drug
development professionals, emphasizing not just the procedural steps but the scientific
rationale behind them, in alignment with regulatory expectations for analytical method
validation.[1]

Introduction: The Analytical Imperative for
Pharmaceutical Intermediates
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3-Isopropylpiperidin-4-one HCI is a heterocyclic ketone building block used in the synthesis
of various active pharmaceutical ingredients (APIs). The structural integrity and purity of this
intermediate directly impact the quality, safety, and efficacy of the final drug product. Therefore,
a robust, multi-faceted analytical strategy is not merely a regulatory requirement but a
foundational element of quality assurance in pharmaceutical manufacturing.[2]

This guide presents an integrated approach, leveraging orthogonal analytical techniques to
build a complete profile of 3-Isopropylpiperidin-4-one HCI. Each method provides a unique
piece of the puzzle, and together, they offer a self-validating system for characterization.

Physicochemical Properties of 3-Isopropylpiperidin-4-

one

Property Value Source
CAS Number 150668-81-8 [3]
Molecular Formula CsHisNO [3]
Molecular Weight 141.21 g/mol [3]
Hydrochloride Salt MW 177.67 g/mol N/A
Topological Polar Surface Area  29.1 A2 [3]
Hydrogen Bond Donors 1 [3]
Hydrogen Bond Acceptors 2 [3]

Integrated Analytical Workflow

A comprehensive characterization of a pharmaceutical intermediate involves a logical flow of
analyses, starting from purity assessment and moving towards detailed structural and physical
property confirmation.
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3-Isopropylpiperidin-4-one HCl Sample

Primary Analysis

Purity & Assay

. HPLC_UV. " haracterization Characterization Characterization Characterization
(Purity, Assay, Impurity Profile)

Imprrity Identification

o
<<

v tructural Confirr{'ation v Physicochemical Properties

Mass Spectrometry NMR Spectroscopy FTIR Spectroscopy TGA/DSC
(Molecular Weight, Fragmentation) (*H, 3C - Connectivity) (Functional Groups) (Thermal Stability, Melting Point, Solvates)

Data Consolidation

Data Consolidation Data Consolidation Data Consolidation

Certificate of Analysis

[M+H]*
m/z = 142.12

-43.05 -28.01

Loss of Isopropyl Group
(CsHv)
m/z = 99.07

Loss of CO (alpha-cleavage)
m/z =114.11

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Characterization of 3-Isopropylpiperidin-4-one HCI]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3102789/docs#application-note-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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